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Compound of Interest

Compound Name: Allyl Heptanoate

Cat. No.: B090113 Get Quote

Essential Safety and Handling Guide for Allyl
Heptanoate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and hazardous compounds like Allyl
Heptanoate. This guide provides immediate, essential safety protocols and logistical

information for the proper handling and disposal of Allyl Heptanoate, designed to build trust

and go beyond standard product information.

Understanding the Hazards
Allyl Heptanoate is a clear, colorless liquid with a strong, sweet-fruity odor reminiscent of

pineapple.[1] However, its pleasant aroma belies its significant health risks. It is classified as

harmful if swallowed, in contact with skin, or inhaled.[2][3] It can cause skin and respiratory

tract irritation and may lead to liver damage.[1] Therefore, strict adherence to safety protocols

is crucial.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Allyl Heptanoate to minimize exposure and

ensure personal safety.

Eye and Face Protection
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Requirement: Chemical splash goggles are essential to protect the eyes from splashes.[1]

Best Practice: For enhanced protection, particularly when handling larger quantities or there

is a higher risk of splashing, a face shield should be worn in conjunction with chemical

splash goggles.

Skin Protection
Gloves: Wear appropriate chemical-resistant gloves. While specific breakthrough time data

for Allyl Heptanoate is not readily available in the provided search results, general guidance

for handling esters and other organic chemicals suggests that nitrile or butyl rubber gloves

are a suitable choice. It is crucial to inspect gloves for any signs of degradation or perforation

before and during use. Change gloves immediately if they become contaminated.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against

skin contact. For tasks with a higher risk of significant exposure, chemical-resistant coveralls

are recommended. All protective clothing should be removed and decontaminated before

leaving the work area.

Respiratory Protection
Requirement: Work with Allyl Heptanoate should always be conducted in a well-ventilated

area, preferably within a chemical fume hood, to keep airborne concentrations to a minimum.

Respirator Use: If a fume hood is not available or if exposure limits are exceeded, a

NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor

cartridge is required. Since there are no established occupational exposure limits (PELs or

TLVs) for Allyl Heptanoate, a conservative approach should be taken, and respiratory

protection should be used whenever there is a potential for inhalation.

Safe Handling and Storage
Engineering Controls: A properly functioning chemical fume hood is the primary engineering

control for safely handling Allyl Heptanoate. An eyewash station and a safety shower must

be readily accessible in the immediate work area.

Handling Procedures:
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Avoid contact with eyes, skin, and clothing.

Do not inhale vapors or mists.

Wash hands thoroughly after handling.

Use non-sparking tools to prevent ignition sources, as the substance is combustible.

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container. Keep

away from heat, sparks, and open flames.

Emergency Procedures
First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire Fighting
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Spills and Leaks
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, closed container for disposal.
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Large Spills: Evacuate the area and ventilate. Wear appropriate PPE. Prevent the spill from

entering drains or waterways. Contain the spill and collect the material for disposal.

Disposal Plan
Waste Classification: Allyl Heptanoate and any contaminated materials are considered

hazardous waste.

Disposal Method: Dispose of waste in accordance with all applicable federal, state, and local

regulations. This may involve incineration in a chemical incinerator equipped with an

afterburner and scrubber. Do not dispose of it in sewer systems.

Contaminated PPE: All disposable PPE contaminated with Allyl Heptanoate should be

collected in a sealed container and disposed of as hazardous waste.

Quantitative Data Summary
Property Value

LD50 Oral (Rat) 500 mg/kg

LD50 Oral (Mouse) 630 mg/kg

LD50 Dermal (Rabbit) 810 mg/kg

Flash Point 99 °C (210.2 °F)

Experimental Workflow: Safe Handling of Allyl
Heptanoate
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Safe Handling Workflow for Allyl Heptanoate

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE:
- Chemical Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat/Apron

Set Up Workspace:
- Verify Fume Hood Function

- Ensure Eyewash/Shower Access

Weigh/Measure Chemical
(Inside Fume Hood)

Perform Experimental Procedure
(Inside Fume Hood)

Decontaminate Glassware &
Surfaces

Dispose of Chemical Waste
(Hazardous Waste Container)

Dispose of Contaminated PPE
(Hazardous Waste Container)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for safely handling Allyl Heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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